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Compound of Interest

Compound Name: Nigrosin (alcohol soluble)

Cat. No.: B15341786 Get Quote

An In-depth Examination of Nigrosin (Solvent Black 5) Solubility in Ethanol and Methanol for

Scientific Applications

Executive Summary
Nigrosin, specifically the alcohol-soluble variant known as Solvent Black 5 (C.I. 50415), is a

complex phenazine-based dye with significant applications in various scientific and industrial

fields, including histology, ink manufacturing, and plastics coloration.[1] Its performance in

these applications is intrinsically linked to its solubility characteristics in organic solvents. This

technical guide provides a detailed exploration of the solubility of nigrosin in two common short-

chain alcohols: ethanol and methanol. While precise, comparative quantitative solubility data is

not readily available in public literature, this document synthesizes existing qualitative

information and presents comprehensive experimental protocols for researchers to determine

these values in their own laboratory settings. This guide is intended for researchers, scientists,

and professionals in drug development and materials science who require a thorough

understanding of nigrosin's behavior in alcoholic solutions.

Understanding Nigrosin and its Solubility
Nigrosin is not a single compound but rather a mixture of synthetic black dyes.[1] The "alcohol

soluble" designation indicates its non-polar nature, rendering it miscible with organic solvents

while being insoluble in water.[2][3][4] This property is crucial for its use in applications

requiring a non-aqueous medium.
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Qualitative Solubility Assessment
Multiple sources confirm that Solvent Black 5 is soluble in ethanol, often described as yielding

a blue-black solution.[1][2][5] The solubility in alcohols is a key characteristic highlighted by

manufacturers and suppliers.[6] However, the extent of this solubility, particularly in comparison

to methanol, is not well-documented in publicly accessible technical data sheets or scientific

literature. The PubChem database provides a general solubility value of less than 1 mg/mL at

22.8°C, though this is not specific to any particular solvent.[7] A specification sheet for one

commercial source of nigrosin notes an absorbance value for a 30 mg/L solution in ethanol,

confirming its solubility at this concentration but not defining its saturation point.[8]

Quantitative Analysis of Nigrosin Solubility
Due to the lack of specific quantitative data comparing the solubility of nigrosin in ethanol

versus methanol, this section outlines two robust experimental protocols for determining these

values.

Gravimetric Method for Solubility Determination
The gravimetric method is a straightforward and reliable technique for determining the solubility

of a solid in a liquid. It involves preparing a saturated solution, separating the undissolved solid,

and then evaporating the solvent to determine the mass of the dissolved solute.[9][10]

Table 1: Quantitative Solubility Data (Hypothetical)

Solvent Temperature (°C) Solubility (g/L)

Ethanol 25 Data Not Found

Methanol 25 Data Not Found

Note: This table is provided as a template. The user is encouraged to populate it with

experimentally determined data using the protocols outlined below.

Preparation of Saturated Solution:

Add an excess amount of nigrosin powder to a known volume of either ethanol or

methanol in a sealed, temperature-controlled vessel.
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Agitate the mixture at a constant temperature (e.g., 25°C) for a prolonged period (e.g., 24-

48 hours) to ensure equilibrium is reached and the solution is saturated. The presence of

undissolved solid at the end of this period is essential.

Separation of Undissolved Solute:

Allow the solution to stand undisturbed for a sufficient time for the excess solid to settle.

Carefully filter the supernatant through a pre-weighed, fine-pored filter paper or membrane

to remove all undissolved particles. A syringe filter can be effective for smaller volumes.

Solvent Evaporation and Mass Determination:

Accurately measure a known volume of the clear, saturated filtrate into a pre-weighed, dry

evaporating dish.

Gently evaporate the solvent in a fume hood or under a stream of inert gas at a controlled

temperature to avoid decomposition of the dye.

Once the solvent is completely evaporated, place the evaporating dish in a desiccator to

cool to room temperature.

Weigh the evaporating dish containing the dried nigrosin residue.

The mass of the dissolved nigrosin is the final weight minus the initial weight of the

evaporating dish.

Calculation of Solubility:

Solubility (g/L) = (Mass of dissolved nigrosin in g) / (Volume of filtrate in L)

Preparation of Saturated Solution Separation Mass Determination Calculation

Add excess nigrosin to solvent Agitate at constant temperature Ensure undissolved solid remains Allow solid to settle Filter supernatant Measure known volume of filtrate Evaporate solvent Weigh dried residue Calculate solubility (g/L)
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Gravimetric Method Workflow

Spectrophotometric Method for Solubility Determination
This method is particularly useful for colored compounds like nigrosin and relies on the Beer-

Lambert law. A calibration curve is first established, and then the absorbance of a saturated

solution is measured to determine its concentration.

Preparation of Standard Solutions and Calibration Curve:

Prepare a stock solution of nigrosin in the desired solvent (ethanol or methanol) of a

known concentration.

Create a series of dilutions from the stock solution to generate standards of varying,

known concentrations.

Using a UV-Vis spectrophotometer, measure the absorbance of each standard at the

wavelength of maximum absorbance (λmax) for nigrosin (approximately 565 nm in

ethanol).[11]

Plot a calibration curve of absorbance versus concentration. The relationship should be

linear.

Preparation and Measurement of Saturated Solution:

Prepare a saturated solution of nigrosin as described in the gravimetric method (Section

3.1.1).

Filter the saturated solution to remove undissolved solids.

Dilute a small, accurately measured volume of the saturated filtrate with a known volume

of the pure solvent to bring the absorbance within the linear range of the calibration curve.

Measure the absorbance of the diluted solution at λmax.

Calculation of Solubility:
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Use the equation of the line from the calibration curve to determine the concentration of

the diluted solution from its absorbance.

Calculate the concentration of the original saturated solution by multiplying the

concentration of the diluted solution by the dilution factor. This value represents the

solubility of nigrosin in the solvent.

Calibration Curve Generation

Saturated Solution Analysis

Solubility Calculation

Prepare stock solution

Create serial dilutions

Measure absorbance of standards

Plot Absorbance vs. Concentration

Determine concentration from calibration curve

Use curve equation

Prepare saturated solution

Filter and dilute filtrate

Measure absorbance of diluted sample

Apply dilution factor to find solubility
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Spectrophotometric Method Workflow

Factors Influencing Nigrosin Solubility
The solubility of nigrosin in ethanol and methanol can be influenced by several factors:

Temperature: Generally, the solubility of solids in liquids increases with temperature.

Purity of Nigrosin: As nigrosin is a mixture, batch-to-batch variations in composition can

affect its solubility.

Solvent Purity: The presence of water or other impurities in the ethanol or methanol can alter

the solubility.

pH: Although less critical in non-aqueous solvents, the residual acidity or basicity of the

nigrosin sample could have a minor effect.

Conclusion and Recommendations
While it is well-established that alcohol-soluble nigrosin (Solvent Black 5) is soluble in ethanol

and, by extension, likely in methanol, a precise quantitative comparison is not readily available

in the existing literature. For researchers and professionals requiring this specific data for

formulation, quality control, or other applications, direct experimental determination is

necessary. The gravimetric and spectrophotometric methods detailed in this guide provide

robust and reliable means to ascertain the solubility of nigrosin in ethanol and methanol. It is

recommended that these protocols be followed under controlled laboratory conditions to

generate accurate and reproducible data. The resulting quantitative values will enable a more

precise understanding and utilization of nigrosin in various scientific and industrial contexts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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